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molecular formula C9H18N2O2 B3025344 [1,4]Diazepan-1-yl-acetic acid ethyl ester CAS No. 913645-28-0

[1,4]Diazepan-1-yl-acetic acid ethyl ester

Cat. No. B3025344
CAS RN: 913645-28-0
M. Wt: 186.25 g/mol
InChI Key: KDDFDWGVIBOCNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07683168B2

Procedure details

Sodium carbonate (1.27 g) was added to a solution of homopiperazine (5.99 g; 5 eq.) and ethyl bromoacetate (2.0 g; 1 eq.) in CH3CN (120 mL). The reaction was stirred at room temperature for 6 h. The reaction mixture was filtered thru a celite pad. The filtrate was concentrated. The remaining residual was dissolved in CHCl3 (120 mL), washed by H2O (50 mL×3) and brine (50 mL×1), dried by Na2SO4 and concentrated to give [1,4]diazepan-1-yl-acetic acid ethyl ester (1.794 g), which was carried on for the next step without further purification. 1H NMR (300 MHz, CDCl3) δ 4.15 (m, 2H), 3.39 (s, 2H), 2.91 (m, 4H), 2.81 (m, 4H), 1.76 (m, 3H), 1.25 (m, 3H).
Name
Sodium carbonate
Quantity
1.27 g
Type
reactant
Reaction Step One
Name
homopiperazine
Quantity
5.99 g
Type
reactant
Reaction Step One
Name
ethyl bromoacetate
Quantity
2 g
Type
reactant
Reaction Step One
Name
CH3CN
Quantity
120 mL
Type
solvent
Reaction Step One
Name
[1,4]diazepan-1-yl-acetic acid ethyl ester

Identifiers

REACTION_CXSMILES
C(=O)([O-])[O-].[Na+].[Na+].[NH:7]1[CH2:13][CH2:12][CH2:11][NH:10][CH2:9][CH2:8]1.Br[CH2:15][C:16]([O:18][CH2:19][CH3:20])=[O:17]>CC#N>[CH2:19]([O:18][C:16](=[O:17])[CH2:15][N:7]1[CH2:13][CH2:12][CH2:11][NH:10][CH2:9][CH2:8]1)[CH3:20] |f:0.1.2|

Inputs

Step One
Name
Sodium carbonate
Quantity
1.27 g
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
homopiperazine
Quantity
5.99 g
Type
reactant
Smiles
N1CCNCCC1
Name
ethyl bromoacetate
Quantity
2 g
Type
reactant
Smiles
BrCC(=O)OCC
Name
CH3CN
Quantity
120 mL
Type
solvent
Smiles
CC#N

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction was stirred at room temperature for 6 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated
DISSOLUTION
Type
DISSOLUTION
Details
The remaining residual was dissolved in CHCl3 (120 mL)
WASH
Type
WASH
Details
washed by H2O (50 mL×3) and brine (50 mL×1)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried by Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 6 h
Name
[1,4]diazepan-1-yl-acetic acid ethyl ester
Type
product
Smiles
C(C)OC(CN1CCNCCC1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.794 g
YIELD: CALCULATEDPERCENTYIELD 80.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.